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Compound of Interest

(38-Bromo-5-formylphenyl)boronic
Compound Name: d
aci

Cat. No.: B136733

An In-depth Technical Guide on (3-Bromo-5-formylphenyl)boronic acid: Commercial
Availability, Purity, and Quality Control

For Researchers, Scientists, and Drug Development
Professionals

(3-Bromo-5-formylphenyl)boronic acid is a key building block in organic synthesis,
particularly valued in the development of novel pharmaceutical compounds and complex
organic materials. Its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling,
makes it a critical reagent for creating carbon-carbon bonds. This guide provides an in-depth
overview of its commercial availability, typical purity levels, and the experimental protocols used
for its quality assessment and purification.

Commercial Suppliers and Purity

A variety of chemical suppliers offer (3-Bromo-5-formylphenyl)boronic acid, typically with
purity levels suitable for research and development purposes. The most common analytical
technique cited by suppliers for purity assessment is High-Performance Liquid Chromatography
(HPLC). The data below summarizes the offerings from several commercial sources.

Data Presentation: Commercial Supplier Purity Comparison
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Supplier Name CAS Number Stated Purity Analytical Method
Falcon Life Sciences
157866-06-3 >98% HPLC
Pvt. Ltd.
Yinglang Chemical Not specified; pharma
157866-06-3
Company use

Sigma-Aldrich (related ]
Typically >98%
products)

BLDpharm (related

Typically 98% NMR, HPLC
products)

Note: Purity for related or similar boronic acid compounds from major suppliers like Sigma-
Aldrich and BLDpharm are often listed at 98% or higher, suggesting this is a standard for the
material class.

Experimental Protocols

The quality and purity of (3-Bromo-5-formylphenyl)boronic acid are paramount for its
successful application in synthesis, as impurities can lead to side reactions and reduced yields.
The following protocols outline methods for purification and quality control.

Purification Protocol: Alkaline Wash and Acidic
Precipitation

This method is effective for removing organic, non-acidic impurities from crude
formylphenylboronic acids. The process leverages the acidic nature of the boronic acid group,
which allows it to be selectively dissolved in a basic aqueous solution.

Methodology:

e Dissolution: Suspend the crude (3-Bromo-5-formylphenyl)boronic acid in water at a
controlled temperature, typically between 5-10°C to minimize potential side reactions like the
Cannizzaro reaction.[1]
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» Basification: Slowly add an aqueous alkaline solution (e.g., 10% sodium hydroxide)
dropwise.[1] Maintain the pH in the range of 8 to 11 to dissolve the boronic acid, forming its
corresponding boronate salt.[1]

o Extraction: Transfer the alkaline aqueous solution to a separatory funnel. Extract the solution
with an organic solvent such as toluene or an ether to remove insoluble organic impurities.[2]

 Acidification: After separating the aqueous layer, cool it to 10°C.[1] Slowly add a
concentrated acid (e.g., hydrochloric acid) to precipitate the purified boronic acid.[1]

« |solation: Collect the precipitated solid by filtration, wash it with cold water, and dry it under a
stream of nitrogen or in a vacuum oven at a mild temperature (e.g., 40-50°C).[1][2] This
process can yield formylphenylboronic acids with a purity of 299%.[1]

Quality Control Protocol: Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the
purity of (3-Bromo-5-formylphenyl)boronic acid.

Methodology:

o Sample Preparation: Accurately weigh and dissolve a sample of the boronic acid in a
suitable solvent system (e.g., acetonitrile/water mixture).

o Chromatographic Conditions:

[¢]

Column: C18 reverse-phase column.

o Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) and an organic solvent
like acetonitrile.

o Detection: UV detector set to a wavelength appropriate for the aromatic system (e.g., 254
nm).

o Flow Rate: Typically 1.0 mL/min.

¢ Analysis: Inject the sample solution into the HPLC system. The purity is determined by
calculating the area percentage of the main peak relative to the total area of all observed
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peaks in the chromatogram.

Visualizations: Workflows and Logic Diagrams

To further clarify the processes involved in handling and evaluating (3-Bromo-5-
formylphenyl)boronic acid, the following diagrams illustrate a typical quality control workflow
and a logical approach to supplier selection.

Quality Control Workflow

Receive Prepare Sample - ) Assess Purit -
Q:rude Material ] [ for HPLC HPLC Analyswj_[, Purity > 99%? No (Purification Required)—» Perform Alkaline Wash Re-analyze by HPLC
& Acidic Precipitation
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Click to download full resolution via product page

Caption: Quality control workflow for (3-Bromo-5-formylphenyl)boronic acid.
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Supplier Selection Logic
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Caption: Logic diagram for the selection of a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.US6420597B2 - Process for preparing highly pure formylphenylboronic acids - Google
Patents [patents.google.com]

e 2.US20040049050A1 - Method for producing formylphenylboronic acids - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [commercial suppliers and purity of (3-Bromo-5-
formylphenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136733#commercial-suppliers-and-purity-of-3-
bromo-5-formylphenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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